Cas no 404-42-2 (2-fluoro-N-(4-fluorophenyl)acetamide)

• Product name: 2-fluoro-N-(4-fluorophenyl)acetamide
• CAS No: 404-42-2
• MF: C₈H₇NOF₂
• MW: 171.14408
• CID: 1512603
• PubChem ID: 9833

2-fluoro-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(4-fluorophenyl)acetamide
• 2,4'-Difluoroacetanilide
• SCHEMBL9843748
• 404-42-2
• ACETANILIDE, 2,4'-DIFLUORO-
• DTXSID60193402
• BRN 2091568

• Inchi： InChI=1S/C8H7F2NO/c9-5-8(12)11-7-3-1-6(10)2-4-7/h1-4H,5H2,(H,11,12)
• InChI Key： MKJKVKAZGNVUKW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC(=O)CF)F

Computed Properties

• Exact Mass: 171.04961
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2512 (estimate)
• PSA: 29.1